2,4-dimethoxy-N,N-dimethylbenzenesulfonamide

• Molecular Formula: C10H15NO4S
• Molecular Weight: 245.3 g/mol
• IUPAC Name: 2,4-dimethoxy-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C10H15NO4S/c1-11(2)16(12,13)10-6-5-8(14-3)7-9(10)15-4/h5-7H,1-4H3
• InChI Key: QBRONGCHPBIUAB-UHFFFAOYSA-N
• SMILES: CN(C)S(=O)(=O)C1=C(C=C(C=C1)OC)OC

Description

2,4-dimethoxy-N,N-dimethylbenzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various industries. This compound is also known as DDBS and is a white crystalline solid that is soluble in polar solvents.

Mechanism of Action

The mechanism of action of 2,4-dimethoxy-N,N-dimethylbenzenesulfonamide involves its ability to act as a nucleophile and react with electrophilic compounds. This reaction leads to the formation of new chemical bonds and the synthesis of new compounds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have not been extensively studied. However, some studies have suggested that this compound may have potential applications in the treatment of various diseases, including cancer and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 2,4-dimethoxy-N,N-dimethylbenzenesulfonamide in lab experiments include its ability to act as an effective reagent in the synthesis of various organic compounds. However, the limitations of this compound include its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for the research of 2,4-dimethoxy-N,N-dimethylbenzenesulfonamide. These include the development of new synthesis methods, the study of its potential applications in the treatment of various diseases, and the investigation of its potential toxicity and safety. Further research is needed to fully understand the potential of this compound and its applications in various fields of science.

Synthesis Methods

The synthesis of 2,4-dimethoxy-N,N-dimethylbenzenesulfonamide can be achieved through various methods, including the reaction of 2,4-dimethoxybenzenesulfonyl chloride with dimethylamine in the presence of a base. This reaction produces the desired compound along with hydrochloric acid as a byproduct.

Scientific Research Applications

2,4-dimethoxy-N,N-dimethylbenzenesulfonamide has been extensively studied for its potential applications in various scientific research fields. It has been found to be an effective reagent in the synthesis of various organic compounds, including sulfonamides, amides, and imines.